Cas no 138151-56-1 (2-Cyclobuten-1-one, 4-chloro-2-methyl-3-(1-methylethoxy)-)

• Product Name: 2-Cyclobuten-1-one, 4-chloro-2-methyl-3-(1-methylethoxy)-
• CAS No: 138151-56-1
• MF: C₈H₁₁ClO₂
• MW: 174.624741792679
• MDL: MFCD20621804
• CID: 1251222
• Update Time: 2025-10-28

2-Cyclobuten-1-one, 4-chloro-2-methyl-3-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclobuten-1-one, 4-chloro-2-methyl-3-(1-methylethoxy)-
• 4-Chloro-2-methyl-3-(1-methylethoxy)-2-cyclobutenone

• MDL： MFCD20621804
• Inchi： 1S/C8H11ClO2/c1-4(2)11-8-5(3)7(10)6(8)9/h4,6H,1-3H3
• InChI Key： SYGVFFMUAWQILL-UHFFFAOYSA-N
• SMILES： C1(=O)C(Cl)C(OC(C)C)=C1C

Computed Properties

• Exact Mass: 174.04483

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 258.2±40.0 °C(Predicted)
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Cyclobuten-1-one, 4-chloro-2-methyl-3-(1-methylethoxy)-

Comprehensive Overview of 2-Cyclobuten-1-one, 4-chloro-2-methyl-3-(1-methylethoxy)- (CAS No. 138151-56-1)

The compound 2-Cyclobuten-1-one, 4-chloro-2-methyl-3-(1-methylethoxy)- (CAS No. 138151-56-1) is a specialized organic molecule with a unique structural framework. Its cyclobutenone core, combined with functional groups such as chloro and isopropoxy substituents, makes it a subject of interest in synthetic chemistry and material science. Researchers and industries are increasingly exploring its potential applications, particularly in the development of novel pharmaceutical intermediates and fine chemicals.

One of the key features of this compound is its reactivity, attributed to the strained four-membered ring and the presence of electron-withdrawing groups. The 4-chloro substituent enhances its electrophilic character, while the 1-methylethoxy group introduces steric and electronic effects that influence its behavior in chemical reactions. These properties make it a valuable building block for constructing complex molecular architectures, particularly in asymmetric synthesis and catalysis.

In recent years, the demand for high-purity specialty chemicals like 2-Cyclobuten-1-one, 4-chloro-2-methyl-3-(1-methylethoxy)- has surged, driven by advancements in green chemistry and sustainable manufacturing. Environmental concerns and regulatory pressures have led to a focus on eco-friendly synthesis methods, where this compound's modular structure offers opportunities for atom-efficient transformations. Its potential role in biodegradable materials and renewable energy applications is also under investigation.

From a commercial perspective, the compound's CAS No. 138151-56-1 is frequently searched in databases by chemical suppliers and R&D professionals. Common queries include its physical properties (e.g., melting point, solubility), synthetic routes, and safety data. Analytical techniques such as NMR spectroscopy and HPLC purity analysis are often employed to characterize its quality, ensuring compliance with industry standards.

The versatility of 2-Cyclobuten-1-one derivatives has also sparked interest in computational chemistry, where molecular modeling studies predict its interactions in catalytic cycles or polymer matrices. As AI-driven drug discovery gains traction, compounds like this are screened for bioactivity against specific targets, aligning with trends in precision medicine.

In summary, 2-Cyclobuten-1-one, 4-chloro-2-methyl-3-(1-methylethoxy)- represents a compelling case study in modern chemical innovation. Its multifaceted applications—from organic synthesis to advanced materials—highlight its relevance in addressing both scientific and industrial challenges. Ongoing research will likely uncover further utilities, solidifying its position in the specialty chemicals market.